Cas no 109008-27-7 (Ilexoside D)

• Product Name: Ilexoside D
• CAS No: 109008-27-7
• MF: C₄₁H₆₆O₁₃
• MW: 766.9550
• MDL: MFCD32200969
• CID: 1123935
• PubChem ID: 73813190
• Update Time: 2025-10-22

Ilexoside D Chemical and Physical Properties

Names and Identifiers

• Ilexsaponin B1
• Ilexoside D
• (3beta,20beta)-3-[(2-O-beta-D-Glucopyranosyl-beta-D-xylopyranosyl)oxy]-19-hydroxy-urs-12-en-28-oic acid
• (1R,2R,4As,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5R)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-
• CID 122213508
• (1R,2S,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5R)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-
• 109008-27-7
• MS-31382
• CS-0032155
• HY-N5037
• AKOS040750439
• (1R,2S,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5R)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-1-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• FT-0775322
• AKOS037514968
• (1R,2S,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-((2S,3R,4S,5R)-4,5-dihydroxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-1-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• DTXSID001349362
• DA-64400

• MDL： MFCD32200969
• Inchi： 1S/C41H66O13/c1-20-10-15-41(35(48)49)17-16-38(5)21(32(41)40(20,7)50)8-9-25-37(4)13-12-26(36(2,3)24(37)11-14-39(25,38)6)53-34-31(27(44)22(43)19-51-34)54-33-30(47)29(46)28(45)23(18-42)52-33/h8,20,22-34,42-47,50H,9-19H2,1-7H3,(H,48,49)/t20-,22-,23-,24+,25-,26+,27+,28-,29+,30-,31-,32-,33+,34+,37+,38-,39-,40-,41+/m1/s1
• InChI Key： WBDDWIKJZNNKBQ-WRNGJEEHSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@]([H])(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@](C)([C@@]4([H])C3=CC[C@@]12[H])O

Computed Properties

• Exact Mass: 766.45034216 g/mol
• Monoisotopic Mass: 766.45034216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 216
• Molecular Weight: 767.0

Experimental Properties

• Color/Form: Powder
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 878.8±65.0 °C at 760 mmHg
• Flash Point: 259.9±27.8 °C
• Solubility: Insuluble (6.5E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ilexoside D Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ilexoside D

Introduction to Ilexoside D (CAS No. 109008-27-7) and Its Emerging Applications in Chemical Biology

Ilexoside D, identified by the chemical registration number CAS No. 109008-27-7, is a naturally occurring glycoside compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and bioactive potential. This compound, derived from the leaves of certain species within the Ilex genus, exhibits a distinctive sugar moiety linked to a flavonoid backbone, which contributes to its remarkable pharmacological profile. The growing interest in Ilexoside D stems from its demonstrated efficacy in various preclinical and clinical studies, particularly in the context of anti-inflammatory, antioxidant, and anticancer applications.

The structural elucidation of Ilexoside D has been a cornerstone in understanding its mechanism of action. Chemical analysis reveals that it consists of a rhamnose sugar unit attached to a quercetin derivative, forming a glycosidic bond. This configuration imparts stability to the molecule while allowing for interactions with biological targets such as enzymes and receptors. Recent advancements in spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have facilitated high-resolution structural determination, enabling researchers to refine their understanding of how Ilexoside D interacts with cellular pathways.

In the realm of pharmacological research, Ilexoside D has been extensively studied for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, arthritis, and autoimmune conditions. Preclinical studies have demonstrated that Ilexoside D can modulate key inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by inhibiting the activation of nuclear factor kappa B (NF-κB). These findings suggest that Ilexoside D may serve as a promising lead compound for developing novel anti-inflammatory therapeutics.

Beyond its anti-inflammatory effects, Ilexoside D has shown significant antioxidant activity. Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in aging and various pathological conditions such as neurodegenerative diseases and cancer. Research indicates that Ilexoside D can scavenge free radicals and enhance the expression of endogenous antioxidants like superoxide dismutase (SOD) and catalase. These properties make Ilexoside D a candidate for therapeutic intervention in oxidative stress-related disorders.

The anticancer potential of Ilexoside D has also been extensively explored. Studies have revealed that Ilexoside D can induce apoptosis in cancer cells by activating caspase-dependent pathways while inhibiting cell proliferation through downregulation of cyclin-dependent kinases (CDKs). Additionally, its ability to disrupt microtubule formation has been observed in certain cancer cell lines, leading to mitotic arrest and subsequent cell death. These mechanisms position Ilexoside D as a multitargeted therapeutic agent with potential applications in oncology.

Recent clinical trials have begun to validate the preclinical findings associated with Ilexoside D. Phase II trials are investigating its efficacy in reducing inflammation and oxidative stress markers in patients with chronic inflammatory diseases. Preliminary results suggest that Ilexoside D can significantly alleviate symptoms without notable side effects, paving the way for larger-scale clinical evaluations. Moreover, ongoing studies are exploring its role in combination therapies with conventional chemotherapeutic agents to enhance treatment outcomes for cancer patients.

The synthesis and scalability of Ilexoside D remain critical considerations for its commercialization. Advances in biotechnological methods, such as plant cell culture and enzymatic glycosylation techniques, have improved the production efficiency of this compound. These innovations not only ensure a sustainable supply but also allow for modifications to enhance bioavailability and pharmacokinetic properties. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory discoveries and practical applications.

The future direction of research on Ilexoside D lies in unraveling its complex mode of action at the molecular level. High-throughput screening technologies combined with computational modeling will aid in identifying novel targets and optimizing derivatives with improved efficacy. Furthermore, investigating the synergistic effects of Ilexoside D with other natural products or synthetic compounds could unlock new therapeutic strategies across multiple disease domains.

In conclusion, Ilexoside D (CAS No. 109008-27-7) represents a compelling example of how natural product chemistry can contribute to modern medicine. Its multifaceted bioactivities underscore its potential as a therapeutic agent against inflammation, oxidative stress, and cancer. As research progresses, it is anticipated that further insights into its mechanisms will pave the way for innovative treatments addressing unmet medical needs.